2-[[(2-Bromophenyl)methyl-methylamino]methyl]furan-3-carboxylic acid

• IUPAC Name: 2-[[(2-bromophenyl)methyl-methylamino]methyl]furan-3-carboxylic acid
• InChI: InChI=1S/C14H14BrNO3/c1-16(8-10-4-2-3-5-12(10)15)9-13-11(14(17)18)6-7-19-13/h2-7H,8-9H2,1H3,(H,17,18)
• InChI Key: LRIMIBHZVPIJSV-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1Br)CC2=C(C=CO2)C(=O)O
• Molecular Formula: C14H14BrNO3
• Molecular Weight: 324.17 g/mol

Description

2-[[(2-Bromophenyl)methyl-methylamino]methyl]furan-3-carboxylic acid, also known as BMF, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BMF is a furan derivative that contains a bromophenyl group and a methylamino group, which makes it a unique chemical compound with diverse applications.

Mechanism of Action

The mechanism of action of 2-[[(2-Bromophenyl)methyl-methylamino]methyl]furan-3-carboxylic acid is not fully understood, but it is believed to work by inhibiting certain enzymes and signaling pathways in the body. In cancer cells, 2-[[(2-Bromophenyl)methyl-methylamino]methyl]furan-3-carboxylic acid has been shown to induce apoptosis, or programmed cell death, by activating the caspase pathway. In diabetes, 2-[[(2-Bromophenyl)methyl-methylamino]methyl]furan-3-carboxylic acid has been shown to improve glucose metabolism by activating the AMPK pathway.
Biochemical and Physiological Effects:
2-[[(2-Bromophenyl)methyl-methylamino]methyl]furan-3-carboxylic acid has been shown to have various biochemical and physiological effects on the body. In cancer cells, 2-[[(2-Bromophenyl)methyl-methylamino]methyl]furan-3-carboxylic acid has been shown to inhibit cell proliferation and induce apoptosis. In diabetes, 2-[[(2-Bromophenyl)methyl-methylamino]methyl]furan-3-carboxylic acid has been shown to improve glucose metabolism and insulin sensitivity. 2-[[(2-Bromophenyl)methyl-methylamino]methyl]furan-3-carboxylic acid has also been shown to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

2-[[(2-Bromophenyl)methyl-methylamino]methyl]furan-3-carboxylic acid has several advantages for lab experiments, including its high purity and stability, and its ability to selectively target certain enzymes and signaling pathways. However, 2-[[(2-Bromophenyl)methyl-methylamino]methyl]furan-3-carboxylic acid also has some limitations, including its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 2-[[(2-Bromophenyl)methyl-methylamino]methyl]furan-3-carboxylic acid, including:
1. Further studies on the mechanism of action of 2-[[(2-Bromophenyl)methyl-methylamino]methyl]furan-3-carboxylic acid, particularly in cancer and diabetes.
2. Development of new synthetic methods for 2-[[(2-Bromophenyl)methyl-methylamino]methyl]furan-3-carboxylic acid that are more efficient and cost-effective.
3. Evaluation of the potential use of 2-[[(2-Bromophenyl)methyl-methylamino]methyl]furan-3-carboxylic acid as a herbicide and fungicide in agriculture.
4. Development of new drug formulations of 2-[[(2-Bromophenyl)methyl-methylamino]methyl]furan-3-carboxylic acid that are more effective and have fewer side effects.
5. Exploration of the potential use of 2-[[(2-Bromophenyl)methyl-methylamino]methyl]furan-3-carboxylic acid in materials science, particularly as a precursor for the synthesis of new materials.
In conclusion, 2-[[(2-Bromophenyl)methyl-methylamino]methyl]furan-3-carboxylic acid is a unique chemical compound with diverse applications in various fields. Its potential as a drug candidate for the treatment of cancer, diabetes, and inflammation, as well as its potential use as an agrochemical and in materials science, make it a promising area for future research.

Synthesis Methods

2-[[(2-Bromophenyl)methyl-methylamino]methyl]furan-3-carboxylic acid can be synthesized through a multistep process involving the reaction of 2-bromobenzyl chloride with methylamine, followed by the reaction of the resulting intermediate with furan-3-carboxylic acid. The final product is purified through column chromatography and recrystallization to obtain pure 2-[[(2-Bromophenyl)methyl-methylamino]methyl]furan-3-carboxylic acid.

Scientific Research Applications

2-[[(2-Bromophenyl)methyl-methylamino]methyl]furan-3-carboxylic acid has been extensively studied for its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. In the pharmaceutical industry, 2-[[(2-Bromophenyl)methyl-methylamino]methyl]furan-3-carboxylic acid has shown promising results as a potential drug candidate for the treatment of various diseases, including cancer, diabetes, and inflammation. 2-[[(2-Bromophenyl)methyl-methylamino]methyl]furan-3-carboxylic acid has also been studied for its potential use as an agrochemical, particularly as a herbicide and fungicide.